Cas no 478407-83-9 (1-Pyrrolidinepropanoic acid, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinepropanoic acid, 1,1-dimethylethyl ester
• CAS No: 478407-83-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 3997068
• PubChem ID: 58373705
• Update Time: 2025-04-22

1-Pyrrolidinepropanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, 1,1-dimethylethyl ester
• DB-120098
• SCHEMBL12014400
• 478407-83-9

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)6-9-12-7-4-5-8-12/h4-9H2,1-3H3
• InChI Key： NRQJSCPDTLVUSR-UHFFFAOYSA-N
• SMILES： O(C(CCN1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.157228913Da
• Monoisotopic Mass: 199.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų